Cas no 2034370-51-7 (3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine)

• Product Name: 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine
• CAS No: 2034370-51-7
• MF: C₂₂H₂₂FN₅OS
• MW: 423.50638628006
• CID: 5334933
• Update Time: 2025-05-24

3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine Chemical and Physical Properties

Names and Identifiers

• (4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)(2-(2-fluorophenyl)-4-methylthiazol-5-yl)methanone
• [4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methanone
• 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine

• Inchi： 1S/C22H22FN5OS/c1-14-20(30-21(24-14)16-4-2-3-5-17(16)23)22(29)28-12-10-27(11-13-28)19-9-8-18(25-26-19)15-6-7-15/h2-5,8-9,15H,6-7,10-13H2,1H3
• InChI Key： DWASZTHTMXJUGO-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NC(C)=C1C(N1CCN(C2=CC=C(C3CC3)N=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 614
• XLogP3: 3.3
• Topological Polar Surface Area: 90.5

Additional information on 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine

Comprehensive Analysis of 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine (CAS No. 2034370-51-7)

The compound 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine (CAS No. 2034370-51-7) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including a cyclopropyl group, a fluorophenyl-thiazole moiety, and a piperazine linker, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in the field of oncology and neurology.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for complex diseases. The 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine scaffold aligns with this trend, as its modular design allows for extensive structural optimization. This adaptability is crucial for addressing challenges such as drug resistance and selectivity, which are frequently searched topics in academic and industrial research.

The fluorophenyl-thiazole segment of the molecule is particularly noteworthy. Thiazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a fluorine atom enhances the compound's metabolic stability and binding affinity, a strategy often employed in modern drug design. This aspect resonates with the growing interest in fluorinated pharmaceuticals, a topic frequently explored in scientific literature and patent filings.

Another critical feature of this compound is the piperazine linker, which serves as a versatile pharmacophore. Piperazine-containing compounds are prevalent in FDA-approved drugs, particularly those targeting the central nervous system (CNS) and cardiovascular diseases. The ability of 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine to modulate neurotransmitter receptors has sparked interest in its potential for treating neurodegenerative disorders, a highly searched area in medical research.

From a synthetic perspective, the compound's multi-step synthesis involves advanced techniques such as cross-coupling reactions and amide bond formation. These methods are widely discussed in organic chemistry forums and are essential for researchers aiming to replicate or modify the structure. The CAS No. 2034370-51-7 serves as a unique identifier, enabling precise tracking of the compound in databases and regulatory documents, a practice emphasized in intellectual property and patent law discussions.

In conclusion, 3-cyclopropyl-6-{4-[2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperazin-1-yl}pyridazine represents a compelling case study in the intersection of medicinal chemistry and drug development. Its structural complexity and potential therapeutic applications align with current trends in precision medicine and targeted therapy, making it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in areas such as oncology, CNS disorders, and beyond.